2-Methyldecanoic acid amide

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 2-methyldecanamide
• InChI: InChI=1S/C11H23NO/c1-3-4-5-6-7-8-9-10(2)11(12)13/h10H,3-9H2,1-2H3,(H2,12,13)
• InChI Key: GIGIHWJAIVKJQR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C)C(=O)N

Description

2-Methyldecanoic acid amide is a useful research compound. Its molecular formula is C11H23NO and its molecular weight is 185.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl decanoyl chloride (68.9 g, 336 mmol) was added dropwise to rapidly stirred ammonium hydroxide (200 ml) cooled in an ice bath. The resulting white slurry was stirred at room temperature for one-half hour, then filtered through a Buchner funnel. The filter cake was washed with 100 ml of ice water, air-dried overnight, then dried in a vacuum over at 55° C. for 2 hours to give 53 g (85.5% yield) of a white solid product, m.p. 80°-81° C. (lit. m.p. 81.4° C.).